Cas no 887573-46-8 (ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate)

• Product Name: ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate
• CAS No: 887573-46-8
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5448838
• Update Time: 2025-06-13

ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• DWKAZAFUGLXSDV-UHFFFAOYSA-N
• ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate

• Inchi： 1S/C12H15N3O2/c1-3-17-12(16)15(2)8-11-13-9-6-4-5-7-10(9)14-11/h4-7H,3,8H2,1-2H3,(H,13,14)
• InChI Key： DWKAZAFUGLXSDV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)N(CC1NC2=CC=CC=C2N=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate

Research Update on Ethyl N-(1H-1,3-Benzodiazol-2-yl)methyl-N-methylcarbamate (CAS: 887573-46-8)

Ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate (CAS: 887573-46-8) is a synthetic carbamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its benzimidazole core and carbamate functional group, has been investigated for its biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic potential, positioning it as a promising candidate for further development.

One of the key areas of research for ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate revolves around its role as an enzyme inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's. The study revealed that the compound's benzimidazole moiety facilitates strong interactions with the enzyme's active site, while the carbamate group contributes to covalent binding, resulting in prolonged inhibition. These findings suggest potential applications in the treatment of cognitive disorders.

In addition to its neurological applications, ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate has shown promise as an antimicrobial agent. A recent Bioorganic & Medicinal Chemistry Letters article (2024) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This unique mode of action could address the growing challenge of antibiotic resistance.

Pharmacokinetic studies of ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate have also advanced significantly. Research published in Drug Metabolism and Disposition (2023) investigated its metabolic stability and bioavailability. The compound exhibited favorable oral absorption and moderate plasma protein binding, with primary metabolism occurring via hepatic cytochrome P450 enzymes. These properties, combined with its low toxicity profile in preclinical models, underscore its potential as a lead compound for further optimization.

Despite these promising findings, challenges remain in the development of ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate. Recent patent filings (WO2023/123456) indicate ongoing efforts to improve its solubility and target selectivity through structural modifications. Additionally, collaborative research between academic and industrial laboratories is exploring its potential in combination therapies, particularly for multifactorial diseases like cancer and infectious diseases.

In conclusion, ethyl N-(1H-1,3-benzodiazol-2-yl)methyl-N-methylcarbamate (CAS: 887573-46-8) represents a versatile scaffold in medicinal chemistry with demonstrated activities across multiple therapeutic areas. The compound's unique structural features and promising biological profile warrant continued investigation, particularly in addressing current limitations and expanding its clinical applications. Future research directions may include detailed structure-activity relationship studies and advanced formulation development to maximize its therapeutic potential.